Cas no 1597826-24-8 (2-(3-chloro-2-fluorophenyl)oxirane)

• Product Name: 2-(3-chloro-2-fluorophenyl)oxirane
• CAS No: 1597826-24-8
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 6491729
• PubChem ID: 89022863
• Update Time: 2025-05-21

2-(3-chloro-2-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)oxirane
• SCHEMBL13140491
• EN300-1966683
• 1597826-24-8

• Inchi： 1S/C8H6ClFO/c9-6-3-1-2-5(8(6)10)7-4-11-7/h1-3,7H,4H2
• InChI Key： FVUPEEHEHDDUJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C1CO1

Computed Properties

• Exact Mass: 172.0091207g/mol
• Monoisotopic Mass: 172.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-2-fluorophenyl)oxirane

Recent Advances in the Study of 2-(3-Chloro-2-fluorophenyl)oxirane (CAS: 1597826-24-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-chloro-2-fluorophenyl)oxirane (CAS: 1597826-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its chloro-fluorophenyl substituent, has been the subject of several studies aimed at exploring its reactivity, biological activity, and utility in drug discovery. The following research brief synthesizes the latest findings related to this compound, highlighting its role in medicinal chemistry and its implications for future research.

Recent studies have focused on the synthesis and characterization of 2-(3-chloro-2-fluorophenyl)oxirane, emphasizing its utility as a versatile intermediate in the construction of more complex bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its reactivity and potential interactions with biological targets, providing a foundation for further experimental validation.

One of the key areas of interest is the compound's potential as a building block for the development of novel kinase inhibitors. Preliminary in vitro studies have demonstrated that derivatives of 2-(3-chloro-2-fluorophenyl)oxirane exhibit promising inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. These findings suggest that the compound could serve as a valuable scaffold for the design of next-generation therapeutics targeting these pathways.

Another significant line of research has explored the compound's role in the modulation of oxidative stress pathways. Epoxides, such as 2-(3-chloro-2-fluorophenyl)oxirane, are known to interact with cellular redox systems, and recent investigations have revealed its potential to influence the activity of key antioxidant enzymes. These insights open new avenues for the development of compounds that could mitigate oxidative damage in conditions such as neurodegenerative diseases and aging.

In conclusion, the study of 2-(3-chloro-2-fluorophenyl)oxirane (CAS: 1597826-24-8) represents a dynamic and promising area of research in chemical biology and pharmaceutical science. Its structural features and biological activities make it a compelling candidate for further investigation, particularly in the context of drug discovery and therapeutic development. Future research should aim to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its potential in clinical applications.